2-[(4-Chlorophenyl)methyl]-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 2-[(4-chlorophenyl)methyl]-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C26H26ClN5O/c1-18-21(16-19-6-8-20(27)9-7-19)25(29-10-11-31-12-14-33-15-13-31)32-24-5-3-2-4-23(24)30-26(32)22(18)17-28/h2-9,29H,10-16H2,1H3
• InChI Key: BQXRIYLVLXOANI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1CC4=CC=C(C=C4)Cl)NCCN5CCOCC5)C#N
• Molecular Formula: C26H26ClN5O
• Molecular Weight: 460.0 g/mol
• CAS No.: 442567-50-2

Description

2-[(4-Chlorophenyl)methyl]-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C26H26ClN5O and its molecular weight is 459.98. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Research into pyrido[1,2-a]benzimidazole derivatives, including compounds structurally related to 2-[(4-Chlorophenyl)methyl]-3-methyl-1-(2-morpholin-4-ylethylamino)pyrido[1,2-a]benzimidazole-4-carbonitrile, has shown that these compounds have potential antimicrobial properties. A study by Badawey & Gohar (1992) focused on the synthesis of substituted 1-oxo-1H,5H-pyrido[1,2-a] benzimidazole-4-carbonitriles with anticipated antimicrobial activity. This research highlighted the significance of structural variations in the pyrido[1,2-a]benzimidazole ring system for antimicrobial efficacy, suggesting that derivatives of the mentioned compound may also exhibit similar biological activities (Badawey & Gohar, 1992).

Heterocyclic Chemistry and Synthesis Flexibility

The versatility of pyrido[1,2-a]benzimidazole derivatives in heterocyclic chemistry is further exemplified by Fikry et al. (2015), who explored the synthesis and reactions of new benzimidazole derivatives starting from similar core structures. This research demonstrates the compound's role as a precursor in the synthesis of various heterocyclic systems, highlighting its importance in medicinal chemistry and drug design (Fikry et al., 2015).

Novel Synthesis Methods

Yan et al. (2009) reported on a novel one-step synthesis method for pyrido[1,2-a]benzimidazole derivatives, offering a streamlined approach to creating compounds with potentially significant biological activities. This method could be applicable to the synthesis of this compound, facilitating its production for further research and development (Yan et al., 2009).

Fluorescent Properties and Applications

The fluorescent properties of oxazolo[4',5':5,6]pyrido[1,2-a]-benzimidazole derivatives, as investigated by Rangnekar & Rajadhyaksha (1986), reveal potential applications in materials science, particularly as fluorescent whitening agents. This suggests that derivatives like this compound might also exhibit useful fluorescent properties, broadening their application scope beyond biomedicine (Rangnekar & Rajadhyaksha, 1986).

Mechanism of Action

Target of Action

Many bioactive aromatic compounds, including those containing an indole nucleus, have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure of the compound and could range from enzymes to ion channels to receptor proteins.

Biochemical Pathways

The compound could potentially affect various biochemical pathways depending on its targets. For example, if the compound targets an enzyme involved in a specific metabolic pathway, it could alter the pathway’s activity and have downstream effects on the cells’ function .